Cas no 724757-67-9 ((2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine)

• Product Name: (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine
• CAS No: 724757-67-9
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• MDL: MFCD04113985
• CID: 3079391
• PubChem ID: 1085208
• Update Time: 2025-05-24

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine
• AKOS000244075
• 1-(2-fluorophenyl)-N-(pyridin-2-ylmethyl)methanamine
• N-(2-fluorobenzyl)-N-(pyridin-2-ylmethyl)amine
• SR-01000325644
• (2-Fluorobenzyl)-pyridin-2-ylmethylamine
• [(2-fluorophenyl)methyl][(pyridin-2-yl)methyl]amine
• CS-0229926
• G48319
• 724757-67-9
• [(2-fluorophenyl)methyl](pyridin-2-ylmethyl)amine
• SR-01000325644-1
• N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine
• EN300-10157747
• ZDB75767

• MDL： MFCD04113985
• Inchi： 1S/C13H13FN2/c14-13-7-2-1-5-11(13)9-15-10-12-6-3-4-8-16-12/h1-8,15H,9-10H2
• InChI Key： PXEUSIGXIJBZBD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 216.10627659g/mol
• Monoisotopic Mass: 216.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

The Chemical Compound CAS No. 724757-67-9: (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

The chemical compound with CAS No. 724757-67-9, commonly referred to as (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorobenzene moiety with a pyridine ring and an amine functional group. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the fluorine atom in the benzene ring of this compound is a key feature that enhances its chemical stability and potentially improves its interaction with biological systems. This makes it a valuable candidate for exploring new therapeutic agents.

The pyridine ring in the structure of this compound adds another layer of complexity, as pyridine derivatives are known for their ability to participate in various hydrogen bonding interactions and π–π stacking, which are critical for molecular recognition in biological systems. The methylamine group further enhances the compound's versatility, as it can act as a nucleophile or participate in various condensation reactions, making it a versatile building block in organic synthesis.

One of the most promising applications of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine lies in its potential as an intermediate in the synthesis of more complex molecules. Researchers have demonstrated that this compound can be used to construct bioactive compounds with intricate architectures, such as those targeting G-protein coupled receptors (GPCRs) or kinase enzymes. These findings underscore its role as a valuable precursor in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have made it possible to achieve higher yields and better selectivity in its preparation, which is crucial for scaling up production for research purposes.

From a pharmacological perspective, the compound has shown interesting activity in preliminary assays targeting various disease states. For instance, studies have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been explored, suggesting potential applications in the treatment of conditions such as Alzheimer's disease.

The structural flexibility of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine also makes it an attractive candidate for exploring new materials science applications. For example, researchers have investigated its use as a precursor for constructing functional polymers or self-assembling nanostructures, which could find applications in electronics or drug delivery systems.

In conclusion, CAS No. 724757-67-9 represents a versatile and intriguing chemical entity with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as an important molecule for future scientific exploration.